Cas no 1807076-96-5 (6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1807076-96-5
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881318
• Update Time: 2025-05-26

6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-2-1-3(5(9)10)14-6(15)4(2)7(11,12)13/h1,5H,(H,14,15)
• InChI Key： QECZVLRHFFFZMB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)NC(C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1807076-96-5)

The compound 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1807076-96-5) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique structural features, including multiple fluorine substituents, make it a valuable intermediate for the synthesis of more complex molecules. The presence of difluoromethyl, fluoro, and trifluoromethyl groups enhances its reactivity and potential applications, particularly in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine has surged due to their ability to improve the bioavailability and metabolic stability of active ingredients. Researchers are increasingly exploring its utility in the development of novel therapeutics, especially in oncology and infectious diseases. The compound's pyridine core, combined with its fluorine-rich side chains, offers a promising scaffold for designing inhibitors targeting specific enzymes or receptors.

From an agrochemical perspective, 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine is being investigated for its potential as a key building block in next-generation pesticides and herbicides. The difluoromethyl and trifluoromethyl groups are known to enhance the lipophilicity and penetration of agrochemicals, making them more effective at lower doses. This aligns with the growing trend toward sustainable agriculture, where reducing environmental impact while maintaining efficacy is a top priority.

The synthesis of 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine involves multi-step organic reactions, often requiring specialized fluorination techniques. Recent advancements in flow chemistry and catalytic fluorination have streamlined its production, making it more accessible for industrial applications. Its CAS No. 1807076-96-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

One of the most frequently asked questions about this compound is its stability under various conditions. Studies indicate that 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine exhibits remarkable thermal and chemical stability, making it suitable for long-term storage and diverse reaction conditions. This property is particularly valuable in pharmaceutical manufacturing, where intermediates must withstand rigorous processing steps.

Another area of interest is the compound's potential role in green chemistry. The incorporation of fluorine atoms often reduces the required dosage of active ingredients, thereby minimizing waste and environmental footprint. This aligns with global initiatives to develop eco-friendly chemical processes and products. The hydroxy group in its structure also offers a handle for further functionalization, enabling the creation of derivatives with tailored properties.

In material science, 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine is being explored for its electronic and photophysical properties. Fluorinated pyridines are known to exhibit unique characteristics, such as enhanced electron-withdrawing effects, which are beneficial in the design of organic semiconductors and light-emitting diodes (OLEDs). These applications are particularly relevant in the context of the booming electronics industry and the push for energy-efficient technologies.

Regulatory and safety aspects of 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine are also a focal point for researchers and manufacturers. While the compound is not classified as hazardous under current guidelines, proper handling and storage protocols are recommended to ensure workplace safety. Its CAS No. 1807076-96-5 is often referenced in safety data sheets (SDS) to provide accurate information on its properties and handling requirements.

Looking ahead, the versatility of 6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-(trifluoromethyl)pyridine positions it as a compound of enduring interest. Whether in drug development, agrochemical innovation, or advanced materials, its unique structural attributes continue to inspire new applications. As synthetic methodologies evolve and demand for fluorinated compounds grows, this pyridine derivative is poised to play a pivotal role in shaping the future of multiple industries.